Thioesters
Thioesters are a class of organic compounds that contain a thioester functional group, which consists of a carbonyl group (C=O) bonded to a sulfur atom (R-S-C(=O)-R'). These compounds play crucial roles in various biological processes and industrial applications. Structurally, they can be represented as R-S-C(=O)-R', where R and R' are alkyl or aryl groups. Thioesters are intermediates in metabolic pathways, such as the synthesis of fatty acids, coenzyme A derivatives, and prostaglandins. They also find use in chemical synthesis due to their reactivity toward nucleophiles at both ends of the thioester linkage. In industrial settings, thioesters can be utilized for the production of flavorings, fragrances, pharmaceuticals, and surfactants, among other applications.

Structure | Chemical Name | CAS | MF |
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3-(acetylsulfanyl)propanoyl chloride | 41345-72-6 | C5H7ClO2S |
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1-(2-aminocyclohexyl)sulfanylethan-1-one | 642088-69-5 | C8H15NOS |
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ETHANETHIOIC ACID, S-[3-(ACETYLOXY)PROPYL] ESTER | 113309-34-5 | C7H12O3S |
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S-Acetyl-PEG3-acid | 1421933-33-6 | C11H20O6S |
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1-(Acetylthiomethyl)cyclopropaneacetonitrile | 152922-72-0 | C8H11NOS |
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S-Butyl dichloroethanethioate | 61915-59-1 | C6H10Cl2OS |
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S-Pent-4-yn-1-yl Ethanethioate | 524689-75-6 | C7H10OS |
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1-(iodomethyl)sulfanylethan-1-one | 114254-42-1 | C3H5IOS |
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3-Mercapto-1-butanol; (±)-form, O,S-Di-Ac | 90113-75-0 | C8H14O3S |
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42919-65-3 | C5H10OS2 |
Related Literature
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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2. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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